Einecs 264-246-2
Description
EINECS (European Inventory of Existing Commercial Chemical Substances) 264-246-2 is a regulatory identifier for a chemical substance registered under the European Union’s pre-REACH framework. The compound’s inclusion in the EINECS inventory implies its historical commercial relevance, necessitating toxicological and physicochemical assessments under modern regulatory frameworks like REACH .
Properties
CAS No. |
63467-96-9 |
|---|---|
Molecular Formula |
C2H7N5O2 |
Molecular Weight |
133.11 g/mol |
IUPAC Name |
hydrazine;1,2,4-triazolidine-3,5-dione |
InChI |
InChI=1S/C2H3N3O2.H4N2/c6-1-3-2(7)5-4-1;1-2/h(H3,3,4,5,6,7);1-2H2 |
InChI Key |
HZBHTWNSVHZUGM-UHFFFAOYSA-N |
Canonical SMILES |
C1(=O)NC(=O)NN1.NN |
Origin of Product |
United States |
Preparation Methods
The preparation methods for Einecs 264-246-2 involve various synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .
Chemical Reactions Analysis
Einecs 264-246-2 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are often intermediates for further chemical synthesis or final products used in various applications .
Scientific Research Applications
Einecs 264-246-2 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it may be used in the development of pharmaceuticals or as a tool for studying biological processes. Industrial applications include its use in manufacturing processes and as a component in various products .
Mechanism of Action
The mechanism of action of Einecs 264-246-2 involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. Understanding the molecular targets and pathways involved is crucial for optimizing its use in scientific research and industrial applications .
Comparison with Similar Compounds
Research Findings and Limitations
- Coverage Efficiency : A labeled set of 1,387 REACH Annex VI compounds can provide analogs for >33,000 EINECS substances, including 264-246-2, achieving >95% chemical space coverage .
- Data Gaps : Absence of explicit structural data for this compound limits precise analog validation. Regulatory disclosures often omit proprietary synthetic routes or exact configurations .
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